2-(3,5-Dichlorobenzoyl)benzoic acid

• IUPAC Name: 2-(3,5-dichlorobenzoyl)benzoic acid
• InChI: InChI=1S/C14H8Cl2O3/c15-9-5-8(6-10(16)7-9)13(17)11-3-1-2-4-12(11)14(18)19/h1-7H,(H,18,19)
• InChI Key: CNMVQTOUNYRKDW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)C2=CC(=CC(=C2)Cl)Cl)C(=O)O
• Molecular Formula: C14H8Cl2O3
• Molecular Weight: 295.1 g/mol

Description

2-(3,5-Dichlorobenzoyl)benzoic acid, commonly known as DCBA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is a derivative of benzoic acid and contains two chlorine atoms and a benzoyl group attached to the benzene ring. DCBA is widely used in various fields of research, including pharmaceuticals, agriculture, and materials science, due to its excellent chemical and physical properties.

Mechanism of Action

DCBA exhibits its biological activity by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme responsible for the production of prostaglandins. DCBA binds to the active site of COX-2, preventing the conversion of arachidonic acid to prostaglandins. This mechanism of action makes DCBA a promising candidate for the development of anti-inflammatory drugs.
Biochemical and Physiological Effects
DCBA has been found to exhibit significant anti-inflammatory, analgesic, and antipyretic effects in animal models. It has also been shown to exhibit antitumor activity in various cancer cell lines. DCBA has been found to be well-tolerated in animal studies, with no significant adverse effects observed.

Advantages and Limitations for Lab Experiments

DCBA has several advantages for use in laboratory experiments. It is readily available, cost-effective, and easy to synthesize. It has also been found to be stable under various conditions, making it suitable for use in long-term studies. However, DCBA has some limitations, including its poor solubility in water, which can make it difficult to administer in certain experiments. It is also important to note that DCBA should be handled with caution, as it is a toxic compound.

Future Directions

There are several future directions for research on DCBA. One potential area of research is the development of DCBA-based drugs for the treatment of inflammatory diseases, such as arthritis and inflammatory bowel disease. Another area of research is the use of DCBA as a precursor for the synthesis of novel organic compounds with potential biological activity. Additionally, further studies are needed to investigate the mechanism of action of DCBA and its potential effects on human health.

Synthesis Methods

The synthesis of DCBA involves the reaction of 3,5-dichlorobenzoic acid with benzoyl chloride in the presence of a catalyst such as sulfuric acid or phosphorus pentoxide. The reaction takes place under reflux conditions, and the resulting product is purified by recrystallization. The yield of DCBA obtained from this method is high, making it a cost-effective and efficient process for large-scale production.

Scientific Research Applications

DCBA has been widely used in scientific research due to its unique properties. It has been used as a precursor for the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and polymers. DCBA is also used as a reagent in analytical chemistry for the determination of various compounds. It has been used in the synthesis of antitumor agents, anti-inflammatory agents, and antimicrobial agents.